Cas no 137066-64-9 (3,5-Pyridinediamine,2-methoxy-(9CI))

• Product name: 3,5-Pyridinediamine,2-methoxy-(9CI)
• CAS No: 137066-64-9
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 1020149
• PubChem ID: 18767347

3,5-Pyridinediamine,2-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinediamine,2-methoxy-(9CI)
• 137066-64-9
• 2-methoxypyridine-3,5-diamine
• SCHEMBL8986074
• AKOS006365186

• Inchi： InChI=1S/C6H9N3O/c1-10-6-5(8)2-4(7)3-9-6/h2-3H,7-8H2,1H3
• InChI Key： KESFPUUBTQMZEO-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=N1)N)N

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.2Ų